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Abstract
Helipyrone is a naturally occurring pyrone derivative found in several plant species, notably

within the Helichrysum genus.[1] This technical guide provides a comprehensive overview of

the chemical structure of Helipyrone, including its spectroscopic and physicochemical

properties. Detailed experimental protocols for the isolation and characterization of this

compound are also presented. The information herein is intended to serve as a valuable

resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Chemical Structure and Identification
Helipyrone, also known as Helipyrone A, is chemically identified as 6-ethyl-3-[(6-ethyl-4-

hydroxy-5-methyl-2-oxopyran-3-yl)methyl]-4-hydroxy-5-methylpyran-2-one.[2] Its structure

consists of two α-pyrone rings linked by a methylene bridge. Each pyranone ring is substituted

with ethyl, methyl, and hydroxyl groups.

The definitive chemical structure of Helipyrone is presented below:

Caption: Chemical Structure of Helipyrone.

Table 1: Chemical Identifiers for Helipyrone
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Identifier Value

IUPAC Name

6-ethyl-3-[(6-ethyl-4-hydroxy-5-methyl-2-

oxopyran-3-yl)methyl]-4-hydroxy-5-methylpyran-

2-one[2]

Molecular Formula C17H20O6[2]

Molecular Weight 320.34 g/mol [2]

CAS Number 29902-01-0[2]

SMILES
CCC1=C(C)C(O)=C(CC2=C(O)C(C)=C(CC)OC

2=O)C(=O)O1

InChI

InChI=1S/C17H20O6/c1-5-12-

8(3)14(18)10(16(20)22-12)7-11-15(19)9(4)13(6-

2)23-17(11)21/h18-19H,5-7H2,1-4H3[2]

Physicochemical and Spectroscopic Data
The following tables summarize the available physicochemical and spectroscopic data for

Helipyrone.

Table 2: Physicochemical Properties of Helipyrone

Property Value Source

Physical State Solid PubChem

Melting Point 218-220 °C PubChem

Table 3: Mass Spectrometry Data for Helipyrone
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Technique Key Fragments (m/z) Source

GC-MS

Data available, specific

fragments not detailed in the

provided results.

PubChem

MS-MS

155.031006 (100%),

156.024994 (10.89%),

323.123993 (3.38%),

109.087997 (0.80%),

128.117004 (0.56%)

PubChem

LC-MS
Precursor Type: [M+H]+, m/z:

321.13
PubChem

Table 4: Nuclear Magnetic Resonance (NMR) Spectroscopy Data for Helipyrone

Nucleus Chemical Shift (δ) ppm

¹H NMR
Specific spectral data not available in the search

results.

¹³C NMR
Specific spectral data not available in the search

results, though its availability is indicated.[2]

Experimental Protocols
Isolation and Purification of Helipyrone from
Helichrysum stoechas
The following protocol is a composite method based on literature descriptions for the isolation

of pyrones from Helichrysum species.[1]

Workflow for Isolation and Purification of Helipyrone

Caption: Isolation of Helipyrone.

Methodology:
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Plant Material and Extraction:

Air-dried aerial parts of Helichrysum stoechas are ground into a fine powder.

The powdered plant material is subjected to exhaustive extraction with dichloromethane at

room temperature.

The resulting extract is filtered and concentrated under reduced pressure to yield the

crude dichloromethane extract.

Chromatographic Fractionation:

The crude extract is subjected to column chromatography on a silica gel column.

A gradient elution system is employed, starting with a non-polar solvent (e.g., hexane) and

gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

Fractions are collected and monitored by thin-layer chromatography (TLC).

Purification:

Fractions containing compounds with similar TLC profiles to that expected for Helipyrone
are pooled.

These pooled fractions are subjected to further purification using repeated column

chromatography or preparative high-performance liquid chromatography (HPLC) until pure

Helipyrone is obtained.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A sample of pure Helipyrone is dissolved in a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR

spectrometer (e.g., 400 MHz or higher). Standard pulse sequences are used for obtaining

one-dimensional spectra. Two-dimensional NMR experiments such as COSY, HSQC, and
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HMBC can be performed to aid in the complete structural elucidation and assignment of all

proton and carbon signals.

Mass Spectrometry (MS):

Sample Introduction: The purified compound can be analyzed by various mass spectrometry

techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).

Ionization: Electron ionization (EI) is typically used for GC-MS, while electrospray ionization

(ESI) is common for LC-MS.

Analysis: High-resolution mass spectrometry (HRMS) is used to determine the exact mass

and elemental composition of the molecule. Tandem mass spectrometry (MS/MS) is

employed to obtain fragmentation patterns, which aid in structural confirmation.

Conclusion
This technical guide has provided a detailed overview of the chemical structure and properties

of Helipyrone. The presented data and experimental protocols offer a foundational resource

for scientists interested in the further investigation of this natural product for potential

applications in drug discovery and development. While the fundamental structural details are

well-established, further research to obtain and publish complete ¹H and ¹³C NMR spectral data

would be a valuable contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1441731#what-is-the-chemical-structure-of-
helipyrone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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